Cas no 1780929-73-8 (3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid)

• Product Name: 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid
• CAS No: 1780929-73-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 4704934
• PubChem ID: 86775605
• Update Time: 2025-10-05

3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AM85000
• 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid
• 3-(6-OXO-1,6-DIHYDRO-3-PYRIDINYL)PROPANOIC ACID

• Inchi： 1S/C8H9NO3/c10-7-3-1-6(5-9-7)2-4-8(11)12/h1,3,5H,2,4H2,(H,9,10)(H,11,12)
• InChI Key： ZBVXNDOICMOVIP-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(NC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 266
• Topological Polar Surface Area: 66.4

Additional information on 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid

Comprehensive Overview of 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid (CAS No. 1780929-73-8): Properties, Applications, and Research Insights

3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid (CAS No. 1780929-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridinone core and propanoic acid side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a heterocyclic scaffold with a carboxylic acid functional group, makes it valuable for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

Recent studies highlight the growing interest in 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid due to its potential role in developing small-molecule therapeutics. Researchers are exploring its derivatives for applications in neurodegenerative diseases, cancer immunotherapy, and metabolic syndrome—topics frequently searched in academic and industry databases. The compound’s ability to modulate protein-protein interactions (PPIs) and act as a pharmacophore in medicinal chemistry further underscores its relevance.

From a synthetic perspective, CAS No. 1780929-73-8 is often utilized in peptide mimetics and enzyme inhibitor design. Its carboxylic acid moiety allows for facile conjugation with amines or alcohols, enabling the creation of prodrugs or targeted delivery systems. This adaptability aligns with the current trend toward precision medicine and personalized therapeutics, addressing frequent queries about "how to improve drug bioavailability" or "novel drug delivery methods."

Environmental and green chemistry considerations are also pivotal in discussions about this compound. With increasing searches for "sustainable synthesis" and "biodegradable intermediates," researchers are optimizing routes to produce 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid using catalysis or biocatalysis, reducing waste and energy consumption. Such advancements resonate with the global push for eco-friendly pharmaceutical manufacturing.

Analytical characterization of CAS No. 1780929-73-8 typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. These techniques address common questions like "how to validate compound purity" or "best practices for analytical method development." Additionally, computational tools such as molecular docking and QSAR modeling are employed to predict its interactions with biological targets, a hot topic in AI-driven drug discovery.

In summary, 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid represents a critical building block in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility—from drug design to sustainable synthesis—positions it as a compound of enduring interest, answering pressing questions in both scientific literature and search engine trends.